Cas no 876-98-2 (2,6-xylyl acetate)
2,6-xylyl acetate structure
Product Name:2,6-xylyl acetate
CAS No:876-98-2
MF:C10H12O2
MW:164.201083183289
MDL:MFCD00225289
CID:992810
PubChem ID:101890
Update Time:2025-09-23
2,6-xylyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 2,6-xylyl acetate
- (2,6-dimethylphenyl) acetate
- Phenol, 2,6-dimethyl-, 1-acetate
- 2,6-dimethylphenyl acetate
- SY294412
- 2,6-Dimethyl-1-acetoxybenzene
- Phenol, 2,6-dimethyl-, acetate
- 2,6-Dimethylacetoxybenzene
- CS-0364987
- ACETIC ACID 2,6-DIMETHYL-PHENYL ESTER
- AKOS002948056
- 876-98-2
- EINECS 212-883-1
- MFCD00225289
- DTXSID00875992
- SCHEMBL2059537
- NS00042642
-
- MDL: MFCD00225289
- Inchi: 1S/C10H12O2/c1-7-5-4-6-8(2)10(7)12-9(3)11/h4-6H,1-3H3
- InChI Key: UDDBRJGGGUMTQZ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 164.08373
- Monoisotopic Mass: 164.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.028
- Boiling Point: 221.9°C at 760 mmHg
- Flash Point: 88°C
- Refractive Index: 1.503
2,6-xylyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1194795-5g |
2,6-Dimethylphenyl Acetate |
876-98-2 | 95% | 5g |
$980 | 2024-07-28 | |
| Apollo Scientific | OR321419-250mg |
2,6-Dimethylphenyl acetate |
876-98-2 | 97% | 250mg |
£700.00 | 2023-09-02 | |
| Apollo Scientific | OR321419-1g |
2,6-Dimethylphenyl acetate |
876-98-2 | 97% | 1g |
£2000.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435657-250mg |
2,6-Dimethylphenyl acetate |
876-98-2 | 98% | 250mg |
¥7777.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435657-1g |
2,6-Dimethylphenyl acetate |
876-98-2 | 98% | 1g |
¥22239.00 | 2024-04-27 | |
| eNovation Chemicals LLC | Y1194795-5g |
2,6-Dimethylphenyl Acetate |
876-98-2 | 95% | 5g |
$980 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1194795-5g |
2,6-Dimethylphenyl Acetate |
876-98-2 | 95% | 5g |
$980 | 2025-02-25 |
2,6-xylyl acetate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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